4-(tert-butyl)-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C24H32N2O4S/c1-7-14-26-20-13-10-18(15-21(20)30-16-24(5,6)22(26)27)25-31(28,29)19-11-8-17(9-12-19)23(2,3)4/h8-13,15,25H,7,14,16H2,1-6H3
• InChI Key: WOTXDYBWPVVHBO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)OCC(C1=O)(C)C
• Molecular Formula: C24H32N2O4S
• Molecular Weight: 444.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. The “tert-butyl” and “3,3-dimethyl” parts suggest the presence of tertiary butyl and dimethyl groups. The “4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl” part suggests a cyclic structure with an oxazepine ring, which is a seven-membered ring containing one nitrogen, one oxygen, and five carbon atoms. The “benzenesulfonamide” part indicates a benzene ring attached to a sulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and a cyclic structure. The tert-butyl, dimethyl, and propyl groups are all alkyl substituents, which are typically non-polar and hydrophobic. The oxazepine ring and sulfonamide group are more polar and may participate in hydrogen bonding.

Chemical Reactions Analysis

Again, without specific information, it’s hard to say exactly how this compound would react. The reactivity of the compound would likely be influenced by the oxazepine ring and the sulfonamide group, as well as the various alkyl substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular size, and the presence of functional groups would all influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Neurodegenerative Diseases : Studies have explored its application in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Polymer Stabilization and Antioxidant Additives

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Materials Science and Organic Synthesis

• Organic chemists have explored its synthesis routes and transformations. .

Safety and Hazards

Without specific information on this compound, it’s hard to provide detailed safety and hazard information. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be of interest in various fields, such as medicinal chemistry, materials science, or synthetic chemistry, depending on its properties and reactivity.